Cas no 1017387-07-3 (1-(4-Methoxyphenyl)cyclobutanamine)

• Product Name: 1-(4-Methoxyphenyl)cyclobutanamine
• CAS No: 1017387-07-3
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD09903763
• CID: 4559223
• PubChem ID: 24273702
• Update Time: 2024-11-04

1-(4-Methoxyphenyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• 1-(4-METHOXYPHENYL)CYCLOBUTANAMINE
• 1-(4-Methoxyphenyl)cyclobutanaMine hcl
• 1-(4-METHOXYPHENYL)CYCLOBUTAN-1-AMINE
• AB54642
• SY215572
• F31066
• AKOS009323056
• 1017387-07-3
• EN300-298622
• AS-48449
• CS-0215758
• DB-406691
• SCHEMBL11972187
• MFCD09903763
• 1-(4-Methoxyphenyl)cyclobutanamine

• MDL： MFCD09903763
• Inchi： 1S/C11H15NO/c1-13-10-5-3-9(4-6-10)11(12)7-2-8-11/h3-6H,2,7-8,12H2,1H3
• InChI Key： LHPLFXKYTQGLLU-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C1(CCC1)N

Computed Properties

• Exact Mass: 177.115364g/mol
• Monoisotopic Mass: 177.115364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 177.24g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 35.2

1-(4-Methoxyphenyl)cyclobutanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)